
Cbz-N-methyl-L-phenylalanine molecular weight
and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Cbz-N-methyl-L-phenylalanine

Cat. No.: B1582585 Get Quote

An In-Depth Technical Guide to Cbz-N-methyl-L-phenylalanine

This guide provides a comprehensive technical overview of N-Carbobenzoxy-N-methyl-L-

phenylalanine (Cbz-N-methyl-L-phenylalanine), a critical building block for researchers,

scientists, and professionals in drug development. We will delve into its fundamental properties,

synthesis, and key applications, offering field-proven insights to support your research

endeavors.

Core Molecular Attributes
Cbz-N-methyl-L-phenylalanine is a derivative of the amino acid L-phenylalanine. The

introduction of a methyl group to the alpha-amine and a benzyloxycarbonyl (Cbz or Z)

protecting group are key modifications that define its utility in organic synthesis, particularly in

the field of peptide chemistry.

Physicochemical Properties
A summary of the key quantitative data for Cbz-N-methyl-L-phenylalanine is presented in the

table below for easy reference.
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Property Value Source(s)

Molecular Formula C18H19NO4 [1][2][3]

Molecular Weight 313.35 g/mol [1][2][3]

CAS Number 2899-07-2 [1]

Appearance
White to almost white powder

or crystal
[1]

Melting Point 67.0 to 71.0 °C [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

IUPAC Name

(2S)-2-

[methyl(phenylmethoxycarbony

l)amino]-3-phenylpropanoic

acid

[3]

The Role of N-Methylation and Cbz Protection in
Peptide Synthesis
The unique structure of Cbz-N-methyl-L-phenylalanine imparts specific, advantageous

characteristics for its use in constructing complex peptides and peptidomimetics.

N-Methylation for Enhanced Drug-like Properties: The presence of a methyl group on the

amide nitrogen atom of the peptide backbone has profound effects on the resulting peptide's

conformation and biological activity. This modification can increase resistance to enzymatic

degradation, enhance membrane permeability, and modulate receptor binding affinity and

selectivity.[4][5] The rigidity imparted by N-methylation can lock the peptide into a bioactive

conformation, leading to improved potency.[4]

The Cbz Group as a Robust Protecting Group: The benzyloxycarbonyl (Cbz) group is a

widely used protecting group for the amine functionality in amino acids.[6][7] Its stability

under a range of reaction conditions allows for selective chemical transformations at other
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sites of the molecule. The Cbz group can be readily removed under specific conditions,

typically through catalytic hydrogenation, which is a mild and efficient method.

Synthesis of Cbz-N-methyl-L-phenylalanine
The synthesis of Cbz-N-methyl-L-phenylalanine is a critical process for its application in

further synthetic endeavors. A common and effective laboratory-scale synthesis is outlined

below.

Synthetic Workflow Overview
The synthesis generally proceeds in two main steps: protection of the amine group of L-

phenylalanine followed by methylation.
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Step 1: Cbz Protection

Step 2: N-Methylation

Step 3: Saponification

L-Phenylalanine Methyl Ester

N-Cbz-L-Phenylalanine Methyl Ester

Base (e.g., NaHCO3)

Benzyl Chloroformate

N-Cbz-L-Phenylalanine Methyl Ester

N-Cbz-N-methyl-L-phenylalanine Methyl Ester

Strong Base (e.g., NaH)

Methyl Iodide (MeI)

N-Cbz-N-methyl-L-phenylalanine Methyl Ester

Cbz-N-methyl-L-phenylalanine

Base (e.g., LiOH)

Antibody
(Targeting Moiety)

Linker
(Containing Cbz-N-methyl-L-phenylalanine derivative)

Conjugation Cytotoxic Drug
(Payload)

Attachment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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